Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]-

• CAS RN: 13377-98-5
• Molecular Formula: C18H19N5O4
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 3-[N-(2-hydroxyethyl)-4-[(2-hydroxy-4-nitrophenyl)diazenyl]-3-methylanilino]propanenitrile
• InChI: InChI=1S/C18H19N5O4/c1-13-11-14(22(9-10-24)8-2-7-19)3-5-16(13)20-21-17-6-4-15(23(26)27)12-18(17)25/h3-6,11-12,24-25H,2,8-10H2,1H3
• InChI Key: AOMPWZIIJWGZLI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)N(CCC#N)CCO)N=NC2=C(C=C(C=C2)[N+](=O)[O-])O

Description

Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- is a chemical compound with the molecular formula C20H22N4O5. It is a synthetic dye that is commonly used in scientific research due to its unique properties. It is a red-orange powder that is soluble in water and other polar solvents. Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- is also known by other names such as Reactive Red 120, C.I. 18220, and Acid Red 120.

Mechanism Of Action

The mechanism of action of Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- is not fully understood. However, it is believed to bind to biomolecules such as proteins and nucleic acids through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. This binding results in a change in the optical properties of the dye, which can be detected and measured using spectroscopic techniques.

Biochemical And Physiological Effects

Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- has no known biochemical or physiological effects on living organisms. It is considered to be non-toxic and non-carcinogenic.

Advantages And Limitations For Lab Experiments

One of the main advantages of Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- is its high water solubility, which makes it easy to use in biological and biochemical experiments. It also has a high molar extinction coefficient, which means that it can be detected at low concentrations. However, one of the main limitations of Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- is its sensitivity to pH and temperature changes, which can affect its optical properties and interfere with experimental results.

Future Directions

There are several future directions for the use of Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- in scientific research. One area of interest is the development of new methods for the detection and measurement of biomolecules using Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]-. Another area of interest is the use of Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- in the development of new diagnostic tools for diseases such as cancer and Alzheimer's disease. Additionally, there is potential for the use of Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- in the development of new materials with unique optical properties.

Synthesis Methods

The synthesis of Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- involves the reaction between 2-hydroxy-4-nitroaniline and 3-methyl-4-aminobenzenediazonium chloride in the presence of sodium carbonate. The resulting product is then treated with ethylene oxide to obtain Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]-.

Scientific Research Applications

Propanenitrile, 3-[(2-hydroxyethyl)[4-[(2-hydroxy-4-nitrophenyl)azo]-3-methylphenyl]amino]- has been widely used in scientific research due to its unique properties. It is commonly used as a dye in biological and biochemical experiments to label and visualize proteins, nucleic acids, and other biomolecules. It is also used in the diagnosis of diseases such as cancer and Alzheimer's disease.